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Compound of Interest

Compound Name: Amino-PEG6-amine

Cat. No.: B1665984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and toxicological

considerations for Amino-PEG6-amine (CAS No. 76927-70-3). The information is intended to

support researchers and drug development professionals in the safe and effective use of this

bifunctional PEG linker.

Chemical and Physical Properties
Amino-PEG6-amine is a hydrophilic polyethylene glycol (PEG) derivative containing two

primary amine groups at each end of a six-unit PEG chain. This structure allows for its use as a

flexible linker in bioconjugation, connecting molecules such as proteins, peptides, and small

molecule drugs.

Table 1: Physicochemical Properties of Amino-PEG6-amine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1665984?utm_src=pdf-interest
https://www.benchchem.com/product/b1665984?utm_src=pdf-body
https://www.benchchem.com/product/b1665984?utm_src=pdf-body
https://www.benchchem.com/product/b1665984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 76927-70-3 [1][2][3]

Molecular Formula C14H32N2O6 [1][3]

Molecular Weight 324.4 g/mol

Appearance Liquid

Purity >97%

Solubility Water, DMSO, DCM, DMF

Safety and Hazard Information
While specific toxicological data for Amino-PEG6-amine is limited, information from safety

data sheets for similar compounds and the broader class of PEGylated molecules provides

guidance on its potential hazards. Polyethylene glycols are generally considered to have low

toxicity. However, high doses of PEG, particularly through parenteral routes, have been

associated with kidney effects, as it is the primary route of excretion. A significant therapeutic

window exists between the typical exposure from PEGylated biologics and doses that cause

toxicity in humans.

Table 2: Hazard Identification and Precautionary Statements

Hazard Class Statement

GHS Classification
Not classified as a hazardous substance or

mixture.

Precautionary Statements

Use personal protective equipment as required.

Avoid breathing

dust/fume/gas/mist/vapors/spray. In case of

contact with eyes, rinse cautiously with water for

several minutes.

Handling and Storage
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Proper handling and storage are crucial to maintain the integrity and reactivity of Amino-PEG6-
amine.

Storage:

Long-term: Store at -20°C for extended stability.

Short-term: Can be stored at 4°C for shorter periods.

Protect from light and moisture.

For optimal stability, store under an inert atmosphere (e.g., Nitrogen or Argon).

Handling:

When removed from cold storage, allow the container to warm to room temperature before

opening to prevent condensation.

Use in a well-ventilated area or under a fume hood.

Avoid direct contact with skin and eyes. Wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.

Avoid buffers containing primary amines (e.g., Tris or glycine) as they can compete with the

intended conjugation reaction.

Experimental Protocols
The following are generalized protocols for experiments relevant to the use and safety

assessment of Amino-PEG6-amine.

General Protocol for Conjugation to a Carboxylic Acid-
Containing Molecule
This protocol outlines the basic steps for conjugating Amino-PEG6-amine to a molecule

containing a carboxylic acid group using EDC/NHS chemistry.

Activation of Carboxylic Acid:
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Dissolve the carboxylic acid-containing molecule in an appropriate amine-free buffer (e.g.,

MES or PBS, pH 6.0).

Add a 1.5-fold molar excess of N-Hydroxysuccinimide (NHS).

Add a 1.5-fold molar excess of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Incubate for 15 minutes at room temperature to form the NHS ester.

Conjugation Reaction:

Add a 1.5- to 2-fold molar excess of Amino-PEG6-amine to the activated carboxylic acid

solution.

Adjust the pH of the reaction mixture to 7.5-8.5 to facilitate the reaction with the primary

amine.

Incubate for 2 hours at room temperature or overnight at 4°C.

Purification:

Remove unreacted linker and byproducts by size-exclusion chromatography (SEC) or

dialysis.

In Vitro Cytotoxicity Assessment using MTT Assay
This protocol provides a method to evaluate the potential cytotoxicity of Amino-PEG6-amine or

its conjugates on a cell line.

Cell Seeding:

Seed cells (e.g., MG-63 or HEK293) in a 96-well plate at a density of 5,000-10,000 cells

per well.

Incubate overnight to allow for cell attachment.

Treatment:

Prepare a series of dilutions of Amino-PEG6-amine in cell culture medium.
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Replace the existing medium with the medium containing the test compound at various

concentrations.

Incubate for 24 to 72 hours.

MTT Assay:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours.

The viable cells will reduce the yellow MTT to purple formazan crystals.

Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the

formazan crystals.

Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Data Analysis:

Calculate cell viability as a percentage of the untreated control.

Plot cell viability against the concentration of the test compound to determine the IC50

value (the concentration that inhibits 50% of cell growth).
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Caption: Workflow for the safe handling of Amino-PEG6-amine.
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Signaling Pathway for PEGylated Compound Uptake
While the specific cellular uptake mechanisms for Amino-PEG6-amine are not extensively

documented, PEGylated entities are known to interact with cells. One of the observed effects of

some PEGylated biopharmaceuticals is cellular vacuolation, particularly in phagocytic cells.

This is thought to be related to the uptake and clearance of these macromolecules from

circulation.

Extracellular Space

Cell Interior

PEGylated Compound

Endocytosis

Uptake

Endosome

Lysosome

Fusion

Cellular Vacuolation
(in Phagocytic Cells)

Potential Outcome

Click to download full resolution via product page

Caption: Potential cellular uptake and processing of PEGylated compounds.
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First Aid Measures
Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Get medical

attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Hazards: No specific data available.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety analysis. Users should always consult the most current Safety Data Sheet

(SDS) provided by the supplier and follow all institutional and regulatory safety guidelines. The

protocols provided are general and may require optimization for specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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